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Compound of Interest

Compound Name: N-Acetyl Mesalazine-d3

Cat. No.: B562472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key quality attributes and

analytical methodologies related to N-Acetyl Mesalazine-d3, a deuterated internal standard

crucial for the accurate quantification of its parent drug, mesalazine, and its primary metabolite,

N-Acetyl Mesalazine. This document outlines typical specifications found on a Certificate of

Analysis, details relevant experimental protocols, and presents visual workflows for clarity.

Quantitative Data Summary
The following table summarizes the typical quantitative data for N-Acetyl Mesalazine-d3,

compiled from various suppliers. These values represent common specifications and may vary

between different batches and manufacturers.
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Parameter Specification

Chemical Identity

Chemical Name
2-hydroxy-5-[(2,2,2-

trideuterioacetyl)amino]benzoic acid[1][2]

CAS Number 93968-79-7[1][2][3][4][5][6][7]

Molecular Formula C₉H₆D₃NO₄[8]

Molecular Weight 198.19 g/mol [2][8]

Purity

Purity by HPLC ≥98.0%[4]

Deuterated Incorporation ≥99% atom D

Physical Properties

Appearance White to off-white solid[8]

Solubility Soluble in DMSO and Methanol

Storage

Recommended Storage -20°C

Experimental Protocols
The accurate analysis of N-Acetyl Mesalazine-d3 is critical for its function as an internal

standard in pharmacokinetic and bioequivalence studies. Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) is the most common and robust method for its quantification.

Quantification of N-Acetyl Mesalazine-d3 by LC-MS/MS
This protocol is adapted from a validated method for the simultaneous quantification of

mesalamine and N-acetyl mesalamine in human plasma.[9][10][11]

Objective: To accurately quantify N-Acetyl Mesalazine and its deuterated internal standard, N-
Acetyl Mesalazine-d3, in a biological matrix.
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Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Triple Quadrupole Mass Spectrometer

Materials:

N-Acetyl Mesalazine-d3 reference standard

N-Acetyl Mesalazine analytical standard

Methanol (HPLC grade)

Ammonium Acetate (LC-MS grade)

Water (LC-MS grade)

Human Plasma (or other relevant biological matrix)

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., Thermo HyPURITY C18, 150 x 4.6 mm, 5 µm)[9]

[10][11]

Mobile Phase: 10 mM Ammonium Acetate and Methanol (85:15, v/v)[9][10][11]

Flow Rate: 0.6 mL/min[9][10][11]

Injection Volume: 10 µL

Column Temperature: Ambient

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), Negative[9]

Detection Mode: Multiple Reaction Monitoring (MRM)[9]
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MRM Transitions:[9]

N-Acetyl Mesalazine: Precursor Ion (m/z) 194.2 → Product Ion (m/z) 149.9

N-Acetyl Mesalazine-d3: Precursor Ion (m/z) 198.2 → Product Ion (m/z) 153.0

Sample Preparation (Liquid-Liquid Extraction):

To 200 µL of plasma sample, add the internal standard solution (N-Acetyl Mesalazine-d3).

Add 1 mL of ethyl acetate and vortex for 10 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 200 µL of the mobile phase.

Inject the sample into the LC-MS/MS system.

Visualized Workflows and Structures
The following diagrams, generated using the DOT language, illustrate key processes and

relationships relevant to the analysis of N-Acetyl Mesalazine-d3.
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Sample Reception & Registration

Analytical Testing
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Figure 1: Generalized workflow for the generation of a Certificate of Analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b562472?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure & Properties

Primary Analytical Techniques

Primary Application

HOOC-C6H3(OH)-NH-C(=O)-CD3

HPLC for Purity Mass Spectrometry for Identity NMR for Structure Confirmation

Molecular Formula: C9H6D3NO4
MW: 198.19

Internal Standard in LC-MS/MS

Click to download full resolution via product page

Figure 2: Key analytical aspects of N-Acetyl Mesalazine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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